![molecular formula C12H13NO5 B1175338 Selenium80 CAS No. 14681-54-0](/img/no-structure.png)
Selenium80
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Overview
Description
Selenium is a trace and essential micronutrient for the health of humans, animals, and microorganisms . It is used in the manufacture of electrodes and as a pigment for ruby glass, paints, and dyes . Selenium is an open-source and free automated testing framework that is compatible with a wide range of web browsers and operating systems and is used to validate online applications .
Synthesis Analysis
Selenium nanoparticles (SeNPs) have attracted the interest of many researchers due to their biocompatibility, bioavailability, and low toxicity . They can be synthesized by physical, chemical, and biological methods . The biologically synthesized SeNPs demonstrate greater compatibility with human organs and tissues . The effect of size, shape, and the method employed for their synthesis on their applications in biological systems has been explored by many researchers .
Molecular Structure Analysis
Selenium exists in two forms: inorganic (selenite and selenate) and organic (selenomethionine and selenocysteine) . It is found in the form of both crystalline and amorphous polymorphic structures in nature . Monoclinic and trigonal selenium are the crystalline forms . Red amorphous (a-Se), black amorphous, and vitreous selenium are the non-crystalline forms of selenium .
Chemical Reactions Analysis
Selenium burns in air to form selenium (IV) oxide, SeO2 . It reacts with fluorine, F2, forming selenium (IV) fluoride . Depending on the conditions, selenium reacts with chlorine, Cl2, and bromine, Br2, forming the corresponding Se (I) or Se (IV) halides . Selenium reacts with iodine, I2, forming Se (IV) iodide .
Physical And Chemical Properties Analysis
Selenium is a nonmetal with symbol Se and atomic number 34 . Its atomic and physical properties include atomic weight 78.963 Da, atomic radius 103 pm, covalent radius 116 pm, common oxidation states −2, 0, +4, +6 . Selenium can exist as multiple allotropes . Both amorphous (without crystalline shape) and crystalline varieties of selenium occur .
Mechanism of Action
Selenium is first metabolized to selenophosphate and selenocysteine . Selenium incorporation is genetically encoded through the RNA sequence UGA . This sequence is recognized by RNA ste loop structures called selenocysteine inserting sequences (SECIS) . Selenium is incorporated into many different selenoproteins which serve various functions throughout the body .
Safety and Hazards
Future Directions
Software testing is expected to advance significantly more than it did over the preceding ten years . Selenium 4.0, the current version, is one of the best platforms to help testers and developers test their applications . The greater use of non-coding solutions is one of the test automation trends that will take off in 2023 .
properties
CAS RN |
14681-54-0 |
---|---|
Molecular Formula |
C12H13NO5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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